2-[(2,6-Dimethylpyridin-3-yl)amino]pyridine-3-carboxylic acid

• IUPAC Name: 2-[(2,6-dimethylpyridin-3-yl)amino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H13N3O2/c1-8-5-6-11(9(2)15-8)16-12-10(13(17)18)4-3-7-14-12/h3-7H,1-2H3,(H,14,16)(H,17,18)
• InChI Key: IQJAEFVSLXVKCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)NC2=C(C=CC=N2)C(=O)O)C
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

“2-[(2,6-Dimethylpyridin-3-yl)amino]pyridine-3-carboxylic acid” is a complex organic compound. It likely belongs to the class of compounds known as pyridinecarboxylic acids, which are monocarboxylic derivatives of pyridine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods. For instance, 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid have been used to prepare related compounds.

Scientific Research Applications

Hydrogen Bonding and Molecular Recognition

• Acid-Amide Intermolecular Hydrogen Bonding : A study explores the intermolecular hydrogen bonding between amide and carboxylic acid groups, showcasing how such interactions can lead to the formation of dimeric structures. This is relevant to the understanding of molecular recognition and the self-assembly of complex structures (Wash et al., 1997).

Crystal Engineering and Supramolecular Synthons

• Competition to Commensuration by Hydrogen-Bonding Motifs : The coexistence of carboxylic acid-acid and acid-pyridine hydrogen-bonding motifs in crystal structures is discussed, highlighting the delicate balance between different supramolecular synthons in the solid state (Long et al., 2014).

Vibrational Spectroscopy Studies

• Vibrational Analysis of Pyridine and Carboxylic Acid Complexes : Detailed vibrational studies (FTIR and Raman) of the interactions between pyridine and carboxylic acids provide insights into the characteristic aggregation patterns and bonding interactions of such molecules (Periathai & Rajagopal, 2014).

Coordination Chemistry

• Copper(II) Ions in a Pseudotetrahedral N3O Environment : The synthesis and study of a dinuclear complex involving copper(II) ions highlight the potential of pyridine derivatives in forming coordination compounds with interesting molecular and crystal structures, as well as magnetic and spectroscopic properties (Colacio et al., 1991).

Synthetic Chemistry and Cyclizations

• N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides Synthesis : The reactivity of 3-aminothieno[2,3-b]pyridine-2-carboxylic acid esters with various reagents to produce novel compounds showcases the utility of pyridine derivatives in synthesizing heterocyclic compounds with potential biological activity (Chigorina et al., 2019).

Mechanism of Action

Target of Action

Compounds like “2-[(2,6-Dimethylpyridin-3-yl)amino]pyridine-3-carboxylic acid” often target specific proteins or enzymes in the body. These targets are usually key components in biological pathways and processes .

Mode of Action

The compound may interact with its target by binding to a specific site, altering the target’s structure or function. This can result in the inhibition or activation of the target, leading to a change in the biological process .

Biochemical Pathways

The compound’s interaction with its target can affect various biochemical pathways. For example, it might inhibit a pathway that leads to the production of a harmful substance, or it might enhance a pathway that produces a beneficial substance .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound will determine its bioavailability. Factors such as how well the compound is absorbed into the bloodstream, how it is distributed throughout the body, how it is metabolized, and how it is excreted can all affect its effectiveness .

Result of Action

The molecular and cellular effects of the compound’s action will depend on its mode of action and the biochemical pathways it affects. These effects could range from the reduction of symptoms in a disease state, to the halting of disease progression, to the cure of a disease .

Action Environment

Environmental factors such as pH, temperature, and the presence of other substances can influence the compound’s action, efficacy, and stability. For example, certain conditions might enhance or inhibit the compound’s ability to bind to its target .